3-Fluoro-6-methoxypyridazine

• IUPAC Name: 3-fluoro-6-methoxypyridazine
• InChI: InChI=1S/C5H5FN2O/c1-9-5-3-2-4(6)7-8-5/h2-3H,1H3
• InChI Key: KQJOYRAZBSRCFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)F
• Molecular Formula: C5H5FN2O
• Molecular Weight: 128.10 g/mol

Description

3-Fluoro-6-methoxypyridazine is a chemical compound with the molecular formula C5H5FN2O. It is a derivative of pyridazine, which is a heterocyclic compound with a six-membered ring containing two nitrogen atoms.

Synthesis Analysis

The synthesis of 3-Fluoro-6-methoxypyridazine and its derivatives often involves methoxylation reactions. For instance, methoxylation of 3,4,6-trichloropyridazine with sodium methoxide has been investigated in detail. Dimethoxylation of this compound afforded 6-chloro-3,4-dimethoxypyridazine and a molecular complex composed of 5 and 3-chloro-4,6-dimethoxypyridazine in a ratio of 1:1.

Molecular Structure Analysis

The molecular structure of 3-Fluoro-6-methoxypyridazine is characterized by a pyridazine ring substituted with a fluorine atom at the 3rd position and a methoxy group at the 6th position. The exact 3D structure can be computed using specialized software.

Scientific Research Applications

Computational Chemistry and Quantum Mechanics

Theoretical studies involving 3-fluoro-6-methoxypyridazine provide insights into its electronic structure, reactivity, and spectroscopic properties. Computational chemistry techniques, such as density functional theory (DFT), elucidate its behavior in different environments. Researchers use these predictions to guide experimental investigations.

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Mechanism of Action

Mode of Action

Many pyridazine derivatives are known to interact with their targets through hydrogen bonding and other non-covalent interactions .

Biochemical Pathways

Pyridazine derivatives can affect various biochemical pathways depending on their specific structures and targets .

Pharmacokinetics

These properties can vary widely among different pyridazine derivatives .

Result of Action

The effects of pyridazine derivatives can vary widely depending on their specific structures and targets .

Action Environment

These factors can include pH, temperature, presence of other chemicals, and more .

Safety and Hazards

As a research chemical, 3-Fluoro-6-methoxypyridazine should be handled with care. It may cause skin and eye irritation, and may be harmful if inhaled or swallowed. It should be used only in a well-ventilated area, and personal protective equipment should be worn when handling this compound.

Future Directions

The future directions for research on 3-Fluoro-6-methoxypyridazine could involve further investigation into its synthesis, reactivity, and potential applications. As of now, it is primarily used for research and development purposes. Further studies could also explore its physical and chemical properties in more detail.